Cas no 25617-98-5 (Indium nitride (InN))

• Product Name: Indium nitride (InN)
• CAS No: 25617-98-5
• MF: InN
• MW: 128.82470035553
• CID: 255359
• PubChem ID: 24872583
• Update Time: 2025-07-21

Indium nitride (InN) Chemical and Physical Properties

Names and Identifiers

• Indium nitride (InN)
• Indium(III) nitride
• 490628_ALDRICH
• AC1L3L4E
• EINECS 247-130-6
• indium nitride
• nitridoindium
• 25617-98-5
• D66UAC005A
• Indium(III) nitride, 99.9% metals basis
• UNII-D66UAC005A
• Hafnium Oxide (HfO2) Sputtering Targets
• Indium(III) nitride, 99.9% trace metals basis
• DTXSID7067112
• Q418616
• azanylidyneindigane
• InN cpd
• Indium mononitride
• INDIUM NITRIDE [MI]
• Indium (III) nitride
• DTXCID8037338

• MDL： MFCD00016152
• Inchi： 1S/In.N
• InChI Key： NWAIGJYBQQYSPW-UHFFFAOYSA-N
• SMILES： [In]#N

Computed Properties

• Exact Mass: 128.907
• Monoisotopic Mass: 128.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: With wurtzite structure,It is a black stable powder(about300At ℃InNStill stable),Susceptible to acids and basesdecomposition.
• Density: 6.81 g/cm3
• Melting Point: ~1900°
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 2.92
• PSA: 23.79000
• LogP: 0.01508
• Solubility: Not determined
• Vapor Pressure: No data available

Indium nitride (InN) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal organides Post-transition metal nitrides

Additional information on Indium nitride (InN)

Exploring the Properties and Applications of Indium Nitride (InN) (CAS No. 25617-98-5)

Indium nitride (InN), with the CAS number 25617-98-5, is a III-V semiconductor compound that has garnered significant attention in advanced materials science and optoelectronics. This direct bandgap material exhibits unique electronic and optical properties, making it a promising candidate for next-generation technologies. Researchers and engineers are increasingly focusing on InN due to its potential in high-frequency electronics, solar cells, and LED applications. Its narrow bandgap (~0.7 eV) and high electron mobility distinguish it from other nitride semiconductors like gallium nitride (GaN) and aluminum nitride (AlN).

The synthesis of indium nitride typically involves molecular beam epitaxy (MBE) or metalorganic chemical vapor deposition (MOCVD), techniques critical for achieving high-purity crystalline structures. Recent breakthroughs in InN thin-film growth have addressed historical challenges such as phase instability and nitrogen vacancies. These advancements align with current industry demands for wide-bandgap semiconductors in 5G infrastructure and UV photodetectors, topics frequently searched in academic and engineering communities.

From an applications perspective, CAS 25617-98-5 materials show exceptional promise in tandem solar cells, where their infrared absorption capability can complement silicon-based photovoltaics. This addresses the growing global interest in renewable energy solutions and solar cell efficiency improvement. Furthermore, the material's piezoelectric properties make it suitable for RF filters in mobile devices – a hot topic as 6G research gains momentum. The thermal conductivity of InN also makes it valuable for high-power electronics thermal management, another trending subject in semiconductor forums.

Characterization of InN (25617-98-5) reveals fascinating surface electron accumulation phenomena that differ from conventional semiconductors. This property, combined with its negative electron affinity, has sparked investigations into cold cathode electron emitters for display technologies. Such applications resonate with current market trends toward micro-LED displays and quantum dot technologies. Researchers are particularly interested in InN nanowires and quantum dots for their enhanced surface-to-volume ratios and quantum confinement effects.

The environmental stability of indium nitride has become a focus area, especially regarding its oxidation resistance and hydrothermal stability – keywords frequently appearing in materials science literature. Recent studies demonstrate that proper surface passivation can significantly improve InN device longevity, a crucial factor for commercial adoption. This connects with broader industry concerns about semiconductor reliability and material degradation in harsh environments.

From a commercial standpoint, the global market for III-nitride semiconductors continues to expand, with InN-based devices carving out specialized niches. The compound's compatibility with existing GaN technology infrastructure lowers adoption barriers, while its unique properties enable novel device architectures. Investors and analysts tracking emerging semiconductor materials often include 25617-98-5 in their evaluations of next-generation electronic materials.

Ongoing research into doped InN systems explores possibilities for ferromagnetic semiconductors and spintronic applications, areas generating substantial academic interest. The ability to tune InN's electrical properties through controlled doping makes it particularly versatile. These developments coincide with rising searches for beyond-CMOS technologies and neuromorphic computing materials in the AI hardware sector.

In conclusion, indium nitride (CAS 25617-98-5) represents a dynamic research frontier with multiple pathways for technological implementation. Its evolving material science narrative intersects with critical industry trends including energy harvesting, high-speed communications, and advanced display technologies. As synthesis methods mature and fundamental understanding deepens, InN is poised to transition from laboratory curiosity to commercial reality in specialized high-performance applications.